3,4,5,6-tetrachloro-N-[4-(dimethylamino)-3,5-difluorophenyl]pyridine-2-carboxamide

• IUPAC Name: 3,4,5,6-tetrachloro-N-[4-(dimethylamino)-3,5-difluorophenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C14H9Cl4F2N3O/c1-23(2)12-6(19)3-5(4-7(12)20)21-14(24)11-9(16)8(15)10(17)13(18)22-11/h3-4H,1-2H3,(H,21,24)
• InChI Key: GPEFKWBKEIYMBU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1F)NC(=O)C2=NC(=C(C(=C2Cl)Cl)Cl)Cl)F
• Molecular Formula: C14H9Cl4F2N3O
• Molecular Weight: 415.0 g/mol

Description

The compound “3,4,5,6-tetrachloro-N-[4-(dimethylamino)-3,5-difluorophenyl]pyridine-2-carboxamide” is a complex organic molecule. It’s likely to be an important raw material and intermediate used in organic synthesis, pharmaceuticals, and dyestuff.

Synthesis Analysis

The synthesis of such a compound would likely involve the use of pentachloropyridine, which is one of the most important perhalogenated compounds used in many fields of chemistry. The synthesis of highly substituted pyridine derivatives from pyridine itself is very difficult, and only limited progress has been made using such an approach. In contrast, perhalogenated pyridine is potentially excellent scaffolds because they are highly reactive toward nucleophilic attack as a result of their electron-deficient nature.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The presence of the dimethylamino group would make the molecule more basic than pyridine, owing to the resonance stabilization from the NMe2 substituent.

Chemical Reactions Analysis

The compound would likely be involved in a variety of chemical reactions. For instance, pyridine-catalyzed reactions of isocyanates with carboxylic acids to form amides are found to be strongly accelerated on replacement of pyridine by DMAP.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, 4-Dimethylaminopyridine (DMAP), a related compound, is a white solid with a melting point of 110 to 113 °C and is soluble in water at 50 mg/mL.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. For instance, DMAP is associated with several hazard statements including H301, H310, H315, H319, H335.

Future Directions

The future directions for the use of this compound could be vast, given the broad applications of pentachloropyridine in many fields of chemistry. It could potentially be used as a building block in the synthesis of chemically relevant organic compounds.